Cas no 1805540-14-0 (2-(Difluoromethyl)-4-iodo-5-nitropyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-iodo-5-nitropyridine-3-carboxylic acid
• CAS No: 1805540-14-0
• MF: C₇H₃F₂IN₂O₄
• MW: 344.011000871658
• CID: 4894380
• Update Time: 2025-05-25

2-(Difluoromethyl)-4-iodo-5-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-5-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H3F2IN2O4/c8-6(9)5-3(7(13)14)4(10)2(1-11-5)12(15)16/h1,6H,(H,13,14)
• InChI Key： JYFNYEVFHQWVLI-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-4-iodo-5-nitropyridine-3-carboxylic acid

2-(Difluoromethyl)-4-iodo-5-nitropyridine-3-carboxylic acid

The compound 2-(Difluoromethyl)-4-iodo-5-nitropyridine-3-carboxylic acid (CAS No. 1805540-14-0) is a highly specialized organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodine atom, and a nitro group. The carboxylic acid functionality further enhances its versatility, making it a valuable molecule for both academic and industrial purposes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as Suzuki-Miyaura coupling and other cross-coupling reactions. These techniques allow for the controlled introduction of substituents on the pyridine ring, ensuring high purity and structural integrity. The presence of the iodine atom in the structure is particularly noteworthy, as it can serve as a leaving group in subsequent transformations, facilitating further functionalization.

One of the most promising applications of 2-(Difluoromethyl)-4-iodo-5-nitropyridine-3-carboxylic acid lies in its potential as a precursor for advanced pharmaceutical agents. The nitro group and iodine atom contribute to the molecule's reactivity, making it an ideal candidate for exploring novel drug delivery systems or bioactive compounds. Recent studies have highlighted its role in modulating cellular responses, particularly in inflammation and oxidative stress pathways.

In addition to its pharmacological applications, this compound has shown remarkable properties in materials science. The combination of electron-withdrawing groups (such as the nitro and difluoromethyl groups) with the aromatic pyridine ring imparts unique electronic characteristics. These properties make it a strong candidate for use in organic electronics, particularly in the development of advanced polymers or semiconducting materials.

From an environmental perspective, 2-(Difluoromethyl)-4-iodo-5-nitropyridine-3-carboxylic acid has been studied for its biodegradation pathways under various conditions. Research indicates that its fluorinated substituents influence microbial degradation rates, offering insights into sustainable chemical design principles. This understanding is crucial for minimizing ecological impacts while maximizing industrial utility.

The synthesis of this compound involves a multi-step process that integrates principles from both organic and organometallic chemistry. Key steps include the selective substitution of halides on the pyridine ring and the controlled oxidation to introduce the nitro group. The use of palladium catalysts has proven particularly effective in achieving high yields and selectivity during these transformations.

Looking ahead, ongoing research into 2-(Difluoromethyl)-4-iodo-5-nitropyridine-3-carboxylic acid is exploring its potential in bioimaging applications. The iodine atom's ability to emit gamma rays under certain conditions makes it an intriguing candidate for radiotracer development. This could pave the way for innovative diagnostic tools in nuclear medicine.

In conclusion, 2-(Difluoromethyl)-4-iodo-5-nitropyridine-3-carboxylic acid stands at the intersection of cutting-edge chemical synthesis and diverse application domains. Its unique structure, combined with recent research advancements, positions it as a pivotal molecule for future innovations across academia and industry.